N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide

• IUPAC Name: N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C15H18N2O/c1-12-5-4-6-13(11-12)15(7-2-3-8-15)14(18)17-10-9-16/h4-6,11H,2-3,7-8,10H2,1H3,(H,17,18)
• InChI Key: OINLXYZBQTWDDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2(CCCC2)C(=O)NCC#N
• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol

Description

N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme, gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). This enzyme is responsible for the breakdown of GABA, which is an inhibitory neurotransmitter in the brain. By inhibiting GABA-AT, CPP-115 increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission.

Mechanism of Action

N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide selectively inhibits GABA-AT, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission. This results in increased inhibition of neuronal activity, which can lead to anticonvulsant, anxiolytic, and analgesic effects.
Biochemical and Physiological Effects
N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide has been shown to increase the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission. This results in increased inhibition of neuronal activity, which can lead to anticonvulsant, anxiolytic, and analgesic effects. N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide has also been shown to reduce the levels of dopamine in the brain, which may contribute to its potential use in the treatment of addiction.

Advantages and Limitations for Lab Experiments

One advantage of N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide is its high selectivity for GABA-AT, which reduces the potential for off-target effects. However, one limitation is that it is not orally bioavailable and must be administered via injection. This can make it more difficult to use in animal studies and may limit its potential use in humans.

Future Directions

There are several potential future directions for research on N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide. One area of interest is its potential use in the treatment of addiction, particularly cocaine addiction. Further research is needed to determine the optimal dosing and administration of N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide for this indication. Another area of interest is its potential use in the treatment of epilepsy. N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide has been shown to have anticonvulsant effects in animal models, and further research is needed to determine its potential use in humans. Finally, there is potential for the development of new GABA-AT inhibitors based on the structure of N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide, which could have improved pharmacokinetic properties and increased selectivity for the enzyme.

Synthesis Methods

N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide can be synthesized via a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 3-methylbenzylamine with cyclopentanone in the presence of an acid catalyst to form 3-methylcyclopentanone-1-amine. The resulting amine is then reacted with cyanomethyl chloride to form N-(cyanomethyl)-3-methylcyclopentanone-1-amine. This intermediate is then reacted with ethyl chloroformate to form N-(cyanomethyl)-3-methylcyclopentanone-1-carboxylate. Finally, the carboxylate is hydrolyzed to form N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide.

Scientific Research Applications

N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anticonvulsant, anxiolytic, and analgesic effects in animal models. It has also been investigated for its potential use in the treatment of addiction, particularly cocaine addiction. N-(cyanomethyl)-1-(3-methylphenyl)cyclopentane-1-carboxamide has been shown to reduce cocaine-seeking behavior in animal models and has been proposed as a potential treatment for cocaine addiction in humans.